Cas no 1250000-25-9 (2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-)

• Product Name: 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-
• CAS No: 1250000-25-9
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 5250204
• Update Time: 2025-06-19

2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylamino)ethyl]-1,3-diazinan-2-one
• 1-(2-(Methylamino)ethyl)tetrahydropyrimidin-2(1h)-one
• 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-

• Inchi： 1S/C7H15N3O/c1-8-4-6-10-5-2-3-9-7(10)11/h8H,2-6H2,1H3,(H,9,11)
• InChI Key： CBVJNHTZDCIOOH-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: -0.7
• Topological Polar Surface Area: 44.4

Additional information on 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-

2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-: An Overview of CAS No. 1250000-25-9

2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- (CAS No. 1250000-25-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- features a tetrahydro-pyrimidinone core with a substituted methylaminoethyl group. This specific substitution pattern imparts the molecule with enhanced solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of such structural modifications in optimizing the pharmacological profile of pyrimidinone derivatives.

In the context of medicinal chemistry, 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One notable area of research is its activity against viral infections. Studies have shown that certain pyrimidinone derivatives exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The methylaminoethyl substitution in this compound may enhance its ability to interact with viral enzymes, thereby inhibiting viral replication.

Beyond antiviral applications, 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- has also been explored for its potential anticancer properties. Research has demonstrated that pyrimidinone derivatives can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The presence of the methylaminoethyl group may contribute to the compound's ability to modulate these pathways effectively.

In addition to its biological activities, the synthesis and characterization of 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of a suitable amine with a pyrimidinone precursor, followed by reduction to form the tetrahydro derivative. The purity and structural integrity of the final product are crucial for ensuring its efficacy in biological assays.

The physicochemical properties of 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-, such as solubility, stability, and permeability, are essential factors that influence its pharmaceutical potential. These properties are often optimized through rational drug design strategies, which involve modifying the chemical structure to enhance desired attributes while minimizing adverse effects. For instance, improving solubility can enhance absorption and distribution in vivo, while maintaining stability ensures that the compound remains active over time.

Clinical trials are an integral part of evaluating the safety and efficacy of new drug candidates like 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]-. Preclinical studies have shown promising results in animal models, demonstrating significant therapeutic effects with minimal toxicity. However, further clinical trials are necessary to validate these findings in human subjects and to determine optimal dosing regimens and treatment protocols.

In conclusion, 2(1H)-Pyrimidinone, tetrahydro-1-[2-(methylamino)ethyl]- (CAS No. 1250000-25-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to advancements in drug discovery and development.